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Compound of Interest

Compound Name: YO-2

Cat. No.: B611900

The term "YO-2" presents a fascinating case of scientific ambiguity, referring to two distinct
concepts in chemistry and biology. For researchers, scientists, and drug development
professionals, a clear understanding of these different meanings is crucial. This technical guide
will delve into the core of both interpretations, providing available data, experimental context,
and the researchers associated with key findings.

Interpretation 1: YO2, Yttrium (ll) Oxide

In the realm of inorganic chemistry, YOz represents the chemical formula for Yttrium (I) oxide.
Yttrium, a rare-earth element, and its compounds are subjects of ongoing research for their
potential applications in materials science and electronics.

Researchers and Key Experiments:

While the discovery of yttrium itself dates back to the late 18th century, specific experimental
data on the gas-phase ion energetics of YOz was notably presented in a 1998 paper by H.B.
Wu and L.S. Wang.[1] Their work on the photoelectron spectroscopy of yttrium oxide clusters
provided valuable insights into the electronic structure of these molecules.

Experimental Protocols:

The primary experimental method cited for the characterization of YOz is Photoelectron
Spectroscopy (PES). This technique involves irradiating a sample with high-energy photons
and measuring the kinetic energy of the emitted electrons.
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Experimental Workflow: Photoelectron Spectroscopy of YOz
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Caption: Workflow for Photoelectron Spectroscopy of YO..
Data Presentation:

The key quantitative data from the work of Wu and Wang relates to the electron affinity of YOs-.

Compound Formula Electron Affinity (eV)

Yttrium (I1) Oxide YO: 2.000 = 0.020[1]

Interpretation 2: YOz, Fractional Saturation of
Hemoglobin

In the biological and medical fields, YOz (often written as YOZ2) denotes the fractional saturation
of hemoglobin with oxygen. This is a critical parameter in physiology and respiratory medicine,
quantifying the extent to which the oxygen-carrying capacity of the blood is utilized.

Conceptual Framework:

YOz is not a substance that was "discovered" but rather a fundamental physiological
measurement. It is defined as the ratio of the concentration of oxyhemoglobin (hemoglobin
bound to oxygen) to the total concentration of hemoglobin. The relationship between YOz and
the partial pressure of oxygen (pO:) is described by the oxygen-hemoglobin dissociation curve,
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a sigmoidal curve that is a hallmark of the cooperative binding of oxygen to the four subunits of
the hemoglobin molecule.

Logical Relationship: Oxygen-Hemoglobin Saturation
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Caption: Factors influencing the fractional saturation of hemoglobin (YO2).
Data Presentation:

The quantitative understanding of YOz is typically represented by the oxygen-hemoglobin
dissociation curve. A key data point on this curve is the P50 value, the partial pressure of
oxygen at which hemoglobin is 50% saturated (YO2 = 0.5).
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Typical Value (Human

Parameter Description .
Arterial Blood)

P50 pO:2 at 50% Hb saturation ~26.6 mmHg

It is important to note that various factors can shift this curve, altering the P50 value and thus
the oxygen affinity of hemoglobin. For instance, a decrease in pH (Bohr effect), an increase in
temperature, or an increase in the concentration of 2,3-diphosphoglycerate (2,3-DPG) will shift
the curve to the right, increasing the P50 and facilitating oxygen release to the tissues.

In conclusion, while the query for "YO-2" is ambiguous, it opens the door to exploring two
distinct and important scientific concepts. For materials scientists, it points to the properties of
yttrium oxides, while for biologists and medical professionals, it is a cornerstone of respiratory
physiology. The provided data and diagrams offer a foundational technical overview for both

interpretations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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